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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908 Get Quote

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, NaKC₄H₄O₆·4H₂O) is a well-known

ferroelectric material, notable for exhibiting ferroelectricity between two specific temperatures,

known as the upper and lower Curie points.[1][2][3] This guide provides a comparison of its

Curie temperatures with other common ferroelectric materials and outlines the experimental

methodology for their validation.

Comparative Data of Ferroelectric Curie
Temperatures
The ferroelectric properties of a material are only present below its Curie temperature (Tc). For

Rochelle salt, ferroelectricity exists in a specific temperature range. Below is a comparison of

the Curie temperatures of Rochelle salt and other notable ferroelectric materials.
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Material Chemical Formula
Curie Temperature
(Tc)

Crystal Structure
(Ferroelectric
Phase)

Rochelle Salt NaKC₄H₄O₆·4H₂O

-18°C and +24°C

(Ferroelectric between

these temperatures)

[1][2]

Monoclinic

Barium Titanate BaTiO₃ ~120°C - 130°C[3][4] Tetragonal

Potassium

Dihydrogen

Phosphate (KDP)

KH₂PO₄ -150°C (123 K)[3] Orthorhombic

Lead Zirconate

Titanate (PZT)

Pb[ZrₓTi₁₋ₓ]O₃

(0≤x≤1)

Dependent on Zr/Ti

ratio, typically 200°C -

400°C

Tetragonal/Rhombohe

dral

Colemanite Ca₂B₆O₁₁·5H₂O Below -7°C[5] Monoclinic

Experimental Protocol for Determining Ferroelectric
Curie Temperature
The most common method for determining the Curie temperature of a ferroelectric material is

by measuring its dielectric constant as a function of temperature. At the Curie temperature, a

phase transition occurs, leading to a sharp peak or anomaly in the dielectric constant.[6][7]

Objective: To determine the upper and lower Curie temperatures of Rochelle salt by

measuring the variation of its capacitance (and thus dielectric constant) with temperature.

Materials and Equipment:

Rochelle salt single crystal sample

Parallel plate capacitor assembly (dielectric cell)[6][8]

Temperature-controlled chamber or oven with a cooling system[6]
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Thermocouple or other temperature sensor

Capacitance meter or LCR meter

Data acquisition system

Procedure:

Sample Preparation: A thin, flat sample of the Rochelle salt crystal is prepared. The two

parallel surfaces are coated with a conductive material (e.g., silver paint) to act as

electrodes.

Sample Mounting: The prepared crystal is mounted in a parallel plate capacitor holder

(dielectric cell).[8]

Experimental Setup: The dielectric cell is placed inside a temperature-controlled chamber.

The temperature sensor is placed in close proximity to the sample to ensure accurate

temperature readings. The electrodes of the dielectric cell are connected to a capacitance

meter.

Data Collection:

The temperature of the chamber is slowly varied over a range that includes the expected

Curie temperatures of Rochelle salt (e.g., from -30°C to +40°C). A slow heating and

cooling rate is crucial to ensure thermal equilibrium.

The capacitance of the sample is measured at regular temperature intervals.

Data Analysis:

The dielectric constant (ε) is calculated from the measured capacitance (C) using the

formula: ε = (C * d) / (ε₀ * A), where 'd' is the thickness of the crystal, 'A' is the area of the

electrodes, and ε₀ is the permittivity of free space.

A graph of the dielectric constant versus temperature is plotted.

The temperatures at which sharp peaks in the dielectric constant occur correspond to the

Curie temperatures. For Rochelle salt, two such peaks will be observed.[1]
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Experimental Workflow Diagram
The following diagram illustrates the workflow for the experimental determination of the

ferroelectric Curie temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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